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Compound of Interest

Compound Name: Caproyl tyrosine

Cat. No.: B14697130 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of Caproyl Tyrosine, a compound utilized in cosmetic and research

applications. The following procedures are designed to ensure the safety of laboratory

personnel and compliance with environmental regulations. This guidance is intended for

researchers, scientists, and drug development professionals.

Hazard Identification and Precautionary Measures
Caproyl Tyrosine is classified under the Globally Harmonized System (GHS) as a substance

that causes skin irritation (H315) and serious eye irritation (H319).[1] Therefore, appropriate

personal protective equipment (PPE) must be worn at all times when handling this compound.

Recommended Personal Protective Equipment (PPE):

PPE Category Specification

Eye Protection Chemical safety goggles or glasses.

Hand Protection Chemical-resistant gloves (e.g., nitrile).

Body Protection Laboratory coat.
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The disposal of Caproyl Tyrosine must be conducted in accordance with national, state, and

local environmental control regulations.[2][3] It is imperative to avoid releasing the chemical

into the environment, as its ecological impact has not been extensively studied.

Step 1: Containment

Ensure any spilled Caproyl Tyrosine is contained to prevent spreading.

For solid spills, carefully sweep the material into a designated, labeled waste container.

Avoid generating dust.

For liquid spills, absorb the material with an inert, non-combustible absorbent material (e.g.,

vermiculite, sand) and place it into a designated waste container.

Step 2: Labeling

The waste container must be clearly and accurately labeled as "Hazardous Waste: Caproyl
Tyrosine" and include the appropriate hazard pictograms (e.g., irritant).

Step 3: Storage

Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[4]

Step 4: Professional Disposal

Contact a licensed professional waste disposal service to arrange for the collection and

proper disposal of the Caproyl Tyrosine waste.[5]

Do not mix with other waste streams unless explicitly instructed to do so by the disposal

company.

Provide the waste disposal service with a copy of the available safety information for

Caproyl Tyrosine.

The logical workflow for the disposal of Caproyl Tyrosine is illustrated in the diagram below.
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Caption: Logical workflow for the proper disposal of Caproyl Tyrosine.
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While specific environmental hazards for Caproyl Tyrosine are not well-documented, it is

prudent to prevent its entry into drains, sewers, or waterways.[2] The principle of minimizing

environmental exposure should always be followed for laboratory chemicals.

In the event of accidental exposure, follow these first-aid measures:

After eye contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[4]

After skin contact: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing and wash it before reuse.[4]

If inhaled: Remove the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.[4]

If swallowed: Rinse mouth. Do NOT induce vomiting. Get medical attention.[4]

By adhering to these procedures, laboratories can ensure the safe and responsible disposal of

Caproyl Tyrosine, thereby protecting personnel and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of Caproyl Tyrosine: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14697130#caproyl-tyrosine-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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